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Compound of Interest

Compound Name: 2-Amino-4-hydroxybenzoic acid
CAS No.: 38160-63-3
Cat. No.: B1280306
Get Quote
. J

CAS Number: 38160-63-3

This technical guide provides an in-depth overview of 2-Amino-4-hydroxybenzoic acid, a
molecule of significant interest to researchers, scientists, and professionals in drug
development. This document outlines its chemical and physical properties, synthesis protocols,
and explores its applications and biological relevance.

Physicochemical Properties

2-Amino-4-hydroxybenzoic acid is a solid organic compound and a derivative of benzoic
acid, featuring both an amino (-NH2) and a hydroxyl (-OH) functional group on the aromatic
ring.[1] These functional groups make it a valuable building block in organic and medicinal
chemistry for the development of novel compounds.[1]
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Property Value Source
CAS Number 38160-63-3 [1][2]
Molecular Formula C7H7NOs3 [1][2]
Molecular Weight 153.14 g/mol [11[2]
2-amino-4-hydroxybenzoic
IUPAC Name _ [2]
acid
DPELYVFAULJYNX-
InChl Key [1112]

UHFFFAOYSA-N

Appearance White to light yellow powder [3]

Soluble in dilute nitric acid,

dilute sodium hydroxide,

acetone, sodium bicarbonate,
Solubility and phosphoric acid. Slightly [3]

soluble in ethanol and ether.

Insoluble in water and

benzene.

Keep in a dark place, under an
Storage inert atmosphere, at room

temperature.[1]

Hygroscopic; sensitive to light

Stability and air.[3]

Synthesis of Aminohydroxybenzoic Acids

The synthesis of aminohydroxybenzoic acids often involves the carboxylation of aminophenols,
a variation of the Kolbe-Schmitt reaction. Below are representative experimental protocols for
the synthesis of isomers of aminohydroxybenzoic acid, which illustrate the general principles
applicable to the synthesis of 2-Amino-4-hydroxybenzoic acid.

Synthesis of 2-Hydroxy-4-aminobenzoic Acid
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A patented method for the preparation of 2-hydroxy-4-aminobenzoic acid involves the reaction
of m-aminophenol with a sodium alkoxide, followed by carboxylation with carbon dioxide under
supercritical conditions.[4]

Experimental Protocol:

e Formation of Sodium m-Aminophenolate: In a suitable reactor, m-aminophenol is reacted
with a sodium alkoxide in an alcoholic solution at room temperature for 0.8 to 1.2 hours. The
molar ratio of m-aminophenol to sodium alkoxide is typically between 1:1 and 1:5.[4]

o Carboxylation: The resulting alcoholic solution of m-aminophenol sodium salt is transferred
to a high-pressure reactor. Carbon dioxide is introduced, and the reaction is carried out for 1
to 5 hours under supercritical conditions.[4]

o Work-up and Isolation: After the reaction, the solution is cooled to room temperature and
filtered. The solvent is removed from the filtrate by distillation under reduced pressure to
yield a solid. This solid is then dissolved in water.[4]

e Precipitation: An inorganic acid is added to the aqueous solution to adjust the pH to 6-7,
causing the precipitation of the 2-hydroxy-4-aminobenzoic acid product.[4]

 Purification: The precipitated solid is collected by filtration to yield the final product.[4]
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Synthesis of 3-Amino-4-hydroxybenzoic acid

A common laboratory-scale synthesis for a related isomer, 3-Amino-4-hydroxybenzoic acid,
involves the reduction of a nitro-substituted precursor.

Experimental Protocol:

Reaction Setup: To a reaction vessel at 0 °C, add tin(ll) chloride (1.09 mmol), 12 N
hydrochloric acid (1.5 mL), and 4-hydroxy-3-nitrobenzoic acid (0.55 mmol) sequentially.[5]

e Reduction: The reaction mixture is heated to reflux for 1 hour.[5]

o Work-up: After the reaction is complete, water is added to the mixture. The pH is then
adjusted to 1 with a 2 N sodium hydroxide solution.[5]

« |solation and Purification: The resulting precipitate is collected by filtration and washed with
distilled water. The filtrate can be concentrated, and the residue purified by silica gel column
chromatography to obtain the final product.[5]

Applications in Research and Drug Development

Derivatives of aminohydroxybenzoic acid are important intermediates in the synthesis of
pharmaceuticals and dyes.[4] While 2-Amino-4-hydroxybenzoic acid itself is a valuable
building block, its isomer, 4-Amino-2-hydroxybenzoic acid (also known as p-aminosalicylic
acid), is a well-known antitubercular agent.[6][7] This highlights the potential of this class of
compounds in medicinal chemistry.

The broader family of hydroxybenzoic acids, which are phenolic compounds, are recognized
for a variety of biological activities, including:

o Antioxidant Properties: They can scavenge free radicals, helping to reduce oxidative stress.

[8][°]

o Anti-inflammatory Effects: Some derivatives have been shown to inhibit pro-inflammatory
cytokines.[9][10]

o Antimicrobial Activity: Certain hydroxybenzoic acids can inhibit the growth of harmful
bacteria.[8][9]
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Furthermore, 4-hydroxybenzoic acid is a crucial precursor in the biosynthesis of Coenzyme
Q10 (CoQ10), an essential component for cellular energy production and mitochondrial

function in mammals.[8][10]
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Role of 4-Hydroxybenzoic Acid in Coenzyme Q10 Biosynthesis.

Safety and Handling

2-Amino-4-hydroxybenzoic acid is intended for research use only and not for human or
veterinary use.[1] Safety data indicates that this compound may be harmful if swallowed, cause
skin irritation, and cause serious eye irritation.[1] It is recommended to handle this chemical
with appropriate personal protective equipment in a well-ventilated area. For comprehensive
handling and disposal guidelines, the Safety Data Sheet (SDS) should be consulted.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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